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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947

Technical Support Center: Sodium-23 MRI RF
Coils

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
Sodium-23 (33Na) MRI.

Frequently Asked Questions (FAQSs)
General Concepts

Q1: Why is Sodium-23 MRI so challenging compared to standard Proton (*H) MRI?

Al: Sodium-23 MRI faces several intrinsic challenges that result in a significantly lower signal-
to-noise ratio (SNR) compared to Proton MRI.[1][2] Key factors include:

e Low in-vivo concentration: The concentration of sodium in tissues is substantially lower than
that of protons.[1][2]

o Lower gyromagnetic ratio: The gyromagnetic ratio of 22Na is about one-quarter that of *H,
which leads to a lower Larmor frequency and reduced intrinsic sensitivity.[1][2]

o Fast signal decay: Sodium signals decay very rapidly due to the short T2 relaxation time of
2Na, necessitating specialized hardware and pulse sequences with very short echo times

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1245947?utm_src=pdf-interest
https://www.benchchem.com/product/b1245947?utm_src=pdf-body
https://www.benchchem.com/product/b1245947?utm_src=pdf-body
https://www.benchchem.com/product/b1245947?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://www.mdpi.com/2079-9292/10/15/1788
https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://www.mdpi.com/2079-9292/10/15/1788
https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://www.mdpi.com/2079-9292/10/15/1788
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

(TE).[1]

o Lower NMR sensitivity: The inherent NMR sensitivity of sodium is only about 9.3% that of
protons.[1]

These factors combined mean that maximizing the sensitivity of the Radiofrequency (RF) coil is
critical for successful 2Na MRI experiments.[1]

Q2: What are the main types of RF coils used for Sodium-23 MRI?

A2: The primary types of RF coils used for 2Na MRI are similar to those used in *H MRI, but
are specifically tuned to the lower Larmor frequency of sodium.[2] The main categories are:

» Volume Caoils (e.g., Birdcage coils): These are typically used for transmitting the RF pulse
and can also be used for receiving. They offer a large field-of-view (FOV) and good B1 field
homogeneity, which is crucial for quantitative studies.[2][3][4]

o Surface Coils: These consist of one or more loops placed directly on the surface of the
region of interest. They provide a high SNR for superficial tissues but have a limited FOV
and poor B1 homogeneity deeper in the sample.[1][2]

o Phased-Array Coils: These are composed of multiple individual coil elements. They combine
the high SNR of small surface coils with a larger FOV and enable parallel imaging to reduce
acquisition times.[2]

Q3: What is the difference between a transmit/receive coil and a receive-only coil?
A3:

o Transmit/Receive (Tx/Rx) Coils: A single coil is used for both transmitting the RF pulse to
excite the sodium nuclei and receiving the resulting MR signal.[3]

o Receive-Only (Rx) Coils: A dedicated, often smaller, coil is used for signal reception, while a
larger volume coil (like the body coil) is used for transmission. This setup is common for
phased-array coils, where the smaller elements are optimized for high sensitivity in
reception.[3] Separating transmit and receive functions allows for individual optimization of
each coil's performance.[3]
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Q4: What is a dual-tuned (2Na/*H) RF coil and why is it useful?

A4: A dual-tuned RF coil is designed to operate at the Larmor frequencies of both sodium and
protons.[1][5] This is highly advantageous for several reasons:

o Anatomical Reference: It allows for the acquisition of a high-resolution *H image for
anatomical localization without repositioning the subject.[1][6]

e BO Shimming: The *H signal can be used for accurate shimming of the main magnetic field
(B0O), which is essential for good quality 22Na images.[1][6]

o Co-registration: It ensures that the 22Na and *H images are perfectly co-registered.[]

However, dual-tuned designs can be complex and may involve compromises that slightly
reduce the coil's sensitivity for sodium compared to a single-tuned coil.[1][5]

Coil Selection and Performance

Q5: How do I choose the right RF coil for my specific Sodium-23 MRI application?

A5: The selection of an appropriate RF coil depends on your specific research question and the
anatomy being imaged.[7] Key considerations include:

o Region of Interest (ROI): For small, superficial ROIs (e.g., skin, cartilage), a surface coil will
likely provide the best SNR.[4] For larger or deeper ROIs (e.g., brain, whole-body), a volume
coil or a phased-array coil is necessary.[?]

e Quantitative vs. Qualitative Imaging: For quantitative studies that require accurate
measurement of sodium concentrations, a volume transmit coil with high B1 homogeneity is
crucial.[2][8]

» Need for Anatomical Correlation: If precise anatomical localization is required, a dual-tuned
2Na/*H coil is highly recommended.[1]

The following decision workflow can guide your selection:
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Caption: Logical workflow for selecting an appropriate RF coil.

Q6: What do the Quality Factor (Q) and the loaded/unloaded Q-ratio tell me about my coil's
performance?
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A6: The Quality Factor (Q) is a measure of the efficiency of an RF coil at its resonant
frequency.

e Unloaded Q (Q_unloaded): This is the Q-factor of the colil by itself, without the presence of a
sample (the patient or phantom). It reflects the intrinsic losses in the coil's conductors and
components.

o Loaded Q (Q_loaded): This is the Q-factor when the coil is loaded with a sample. The
sample introduces additional losses, which lowers the Q-factor.

e Q-ratio (Q_unloaded / Q_loaded): This ratio indicates how well the colil is "loading"” or
interacting with the sample. A higher Q-ratio (typically 2 to 6) is desirable, as it signifies that
the noise from the sample is dominant over the noise from the coil itself, which leads to a
better SNR.[2]

Q7: How does field strength (e.g., 3T vs. 7T) affect the choice and performance of a 2Na RF
coil?

A7: Higher magnetic field strengths, such as 7T and above, are generally advantageous for
23Na MRI.[1][4]

¢ Increased SNR: The intrinsic SNR increases with higher field strength, which helps to
overcome the low sensitivity of sodium imaging.[1][4]

e Improved Coil Loading: At higher frequencies (like the 22Na Larmor frequency at 7T, which is
around 78.6 MHz), the body loading of the coil becomes more favorable, which can improve
the performance of array coils that might perform poorly at lower field strengths.[1]

» B1 Inhomogeneity: A significant challenge at higher field strengths is increased B1 field
inhomogeneity, which can create bright spots in the center of the image.[8] This requires
careful coil design and may necessitate B1 mapping and correction techniques.[9]

Troubleshooting Guide

Issue 1: Very Low or No Sodium Signal
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Potential Cause

Troubleshooting Steps

Incorrect Coil Tuning/Matching

The resonant frequency of the coil must be
precisely matched to the Larmor frequency of
sodium at your scanner's field strength, and its
impedance must be matched to the scanner's
electronics.[10] Most modern scanners perform
this automatically, but manual verification may
be necessary. Ensure the coil is properly

connected and recognized by the scanner.

Incorrect RF Amplifier Settings

Ensure the scanner is configured to transmit on
the X-nuclei channel and that the correct
frequency for 22Na has been set. Verify that the
transmit gain and reference power are

appropriate.

Pulse Sequence Issues

Sodium signals decay very quickly. Use a pulse
sequence with an ultra-short echo time (UTE) or
a zero echo time (ZTE). A long TE will result in
the signal decaying away before it can be

measured.[1]

Coil Malfunction

Test the coil on a known phantom with a high
sodium concentration. If there is still no signal,
there may be a hardware issue with the coil or
the scanner's RF chain. Contact the

manufacturer or a service engineer.[11]

Issue 2: Poor Image Quality or Low SNR
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Potential Cause

Troubleshooting Steps

Suboptimal Coil Positioning

For surface or array coils, ensure the coll
elements are as close as possible to the region
of interest.[4] For volume coils, ensure the

sample is centered within the coil.

Poor Coil Loading

The coil may not be interacting efficiently with
the sample. This can be an issue with small
array elements at lower field strengths.[1][5]
Check the loaded and unloaded Q-factor. If the
Q-ratio is low, a different coil design may be
needed.

External RF Noise

Noise from external electronic devices or leaks
in the RF shielding of the scanner room can
degrade SNR.[11] Ensure the scanner room
door is properly sealed. Check for any
unshielded electronic equipment in the room.
This often appears as "zipper" artifacts in the
image.[11]

Inadequate Signal Averaging

Due to the low signal, 2Na MRI often requires a
significant number of signal averages (NEX or
NSA) to achieve adequate SNR. Increase the
number of averages, but be mindful of the trade-

off with scan time.

Issue 3: Image Artifacts or Inhomogeneous Signal Intensity

© 2025 BenchChem. All rights reserved.

7/13 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK573726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://pubmed.ncbi.nlm.nih.gov/26404631/
https://attendice.com/wp-content/uploads/2020/02/MRI-Artifact-Troubleshooting.pdf
https://attendice.com/wp-content/uploads/2020/02/MRI-Artifact-Troubleshooting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Potential Cause Troubleshooting Steps

The transmit (B1+) and/or receive (B1-) fields
are not uniform across the FOV. This is common
) ) with surface coils and at high field strengths.[2]
B1 Field Inhomogeneity o o )
[8][12] For quantitative analysis, it is essential to
acquire a B1 map and use it to correct the

sodium images.[9]

Inhomogeneities in the main magnetic field (BO)
can cause signal loss and geometric distortions.
Use the *H channel of a dual-tuned coil for
Poor BO Shimming automated shimming routines. If a single-tuned
coil is used, manual shimming or shimming on
the sodium signal may be necessary, though

this is more challenging.[6]

Motion during the long acquisition times can
Patient Motion cause blurring and ghosting artifacts. Ensure the

patient is well-immobilized.

If the receiver gain is set too high, the signal can
exceed the dynamic range of the analog-to-
Data Clipping digital converter, leading to signal loss and
artifacts.[11] This is less common with modern
systems but can occur. Recalibrating the

receiver gain can resolve this.[11]

Performance Metrics & Experimental Protocols
RF Coil Performance Comparison

The following table summarizes typical performance characteristics for different types of 22Na
RF coils. Note that specific values can vary significantly based on the design, field strength,
and loading conditions.
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Typical Bl _
) o Advantag Disadvant
Coil Type Applicatio SNR Homogen FOV
_ es ages
n eity
High Rapid
Skin, ) sensitivity signal
Surface ] High (at
) Cartilage, Low Small for drop-off
Call surface) o )
Eye superficial with depth.
targets.[2] [4]
Uniform Lower SNR
] signal compared
Volume Brain, o
. _ excitation to surface
Coil Whole Moderate High Large )
) and coils for
(Birdcage) Body ) o
reception. superficial
[2][4] regions.[4]
More
High SNR complex
] over a design,
Brain, .
Phased- ) large area, potential
) Knee, High Moderate Large
Array Coil enables for
Heart )
parallel coupling
imaging.[2] between
elements.
) Potential
Provides
) for slight
anatomical
SNR
Dual- ) ) ] reference )
Any (Brain, Good to Varies by Varies by ) reduction
Tuned ) ] ) and aids
MSK) High design design compared
(3Na/tH) BO .
- to single-
shimming. ]
tuned coils.
[1]
[11[5]

Protocol: Measuring Coil Quality Factor (Q)

This protocol outlines the steps to measure the loaded and unloaded Q-factor of a 2Na RF coll
using a network analyzer.
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Start: Prepare Equipment

(Setup: Network Analyzer & Dual-Loop Probe)
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Caption: Experimental workflow for measuring the coil quality factor (Q).

Methodology:
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o Equipment: You will need the RF coil, a network analyzer, and a dual-loop probe (two small,
decoupled pickup loops).[2]

e Unloaded Measurement:
o Place the RF coil on a workbench, far from any metallic objects.

o Connect the dual-loop probe to the network analyzer. Position the probe near the RF coil
to achieve weak coupling.

o Perform a transmission measurement (S21) across a frequency range centered on the
expected 22Na Larmor frequency.

o lIdentify the resonant frequency (fo) at the peak of the transmission curve.
o Determine the -3dB bandwidth (Af) of the resonance peak.
o Calculate the unloaded Q: Q_unloaded = fo / Af.[2]

e Loaded Measurement:

[¢]

Place the RF coil on a suitable phantom or in its intended position on a subject.

o

Repeat the S21 measurement with the dual-loop probe. The resonant frequency will likely
shift slightly.

[¢]

Identify the new resonant frequency and the new -3dB bandwidth.

[e]

Calculate the loaded Q: Q_loaded = fo_loaded / Af loaded.
e Calculate Q-Ratio:

o Compute the ratio: Q-ratio = Q_unloaded / Q_loaded. A value between 2 and 6 is
generally considered good.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.mdpi.com/2079-9292/10/15/1788
https://www.mdpi.com/2079-9292/10/15/1788
https://www.mdpi.com/2079-9292/10/15/1788
https://www.benchchem.com/product/b1245947?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

1. High Performance RF Coils for 23Na MRI: Brain and Musculoskeletal Applications - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]
3. RF caoils: A practical guide for nonphysicists - PMC [pmc.ncbi.nlm.nih.gov]

4. Hardware Considerations for Preclinical Magnetic Resonance of the Kidney - Preclinical
MRI of the Kidney - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. High-performance radiofrequency coils for (23)Na MRI: brain and musculoskeletal
applications - PubMed [pubmed.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]
7. pubs.rsna.org [pubs.rsna.org]
8. cds.ismrm.org [cds.ismrm.org]

9. Clinically feasible B 1 field correction for multi-organ sodium imaging at 3T - PMC
[pmc.ncbi.nlm.nih.gov]

10. mriguestions.com [mriquestions.com]
11. attendice.com [attendice.com]

12. University of Ottawa NMR Facility Blog: B1 Homogeneity [u-of-o-nmr-
facility.blogspot.com]

To cite this document: BenchChem. [Selection of appropriate RF coils for Sodium-23 MRI].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245947#selection-of-appropriate-rf-coils-for-sodium-
23-mri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4713340/
https://www.mdpi.com/2079-9292/10/15/1788
https://pmc.ncbi.nlm.nih.gov/articles/PMC6175221/
https://www.ncbi.nlm.nih.gov/books/NBK573726/
https://www.ncbi.nlm.nih.gov/books/NBK573726/
https://pubmed.ncbi.nlm.nih.gov/26404631/
https://pubmed.ncbi.nlm.nih.gov/26404631/
https://www.researchgate.net/publication/282278505_High-performance_radiofrequency_coils_for_23_Na_MRI_brain_and_musculoskeletal_applications
https://pubs.rsna.org/doi/abs/10.1148/radiol.2211001537
https://cds.ismrm.org/protected/07MProceedings/PDFfiles/03275.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10078323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10078323/
https://mriquestions.com/coil-tuningmatching.html
https://attendice.com/wp-content/uploads/2020/02/MRI-Artifact-Troubleshooting.pdf
http://u-of-o-nmr-facility.blogspot.com/2009/11/b-1-homogeneity.html?m=1
http://u-of-o-nmr-facility.blogspot.com/2009/11/b-1-homogeneity.html?m=1
https://www.benchchem.com/product/b1245947#selection-of-appropriate-rf-coils-for-sodium-23-mri
https://www.benchchem.com/product/b1245947#selection-of-appropriate-rf-coils-for-sodium-23-mri
https://www.benchchem.com/product/b1245947#selection-of-appropriate-rf-coils-for-sodium-23-mri
https://www.benchchem.com/product/b1245947#selection-of-appropriate-rf-coils-for-sodium-23-mri
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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